Cas no 2050948-19-9 (3-Bromo-9,9-diphenyl-9H-fluoren-2-amine)

• Product Name: 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine
• CAS No: 2050948-19-9
• MF: C₂₅H₁₈BrN
• MW: 412.3211
• CID: 5070011
• PubChem ID: 141461611
• Update Time: 2025-08-03

3-Bromo-9,9-diphenyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine
• BS-47720
• F74693
• 3-bromo-9,9-diphenylfluoren-2-amine
• 2050948-19-9
• DB-410901
• 9H-Fluoren-2-amine, 3-bromo-9,9-diphenyl

• Inchi： 1S/C25H18BrN/c26-23-15-20-19-13-7-8-14-21(19)25(22(20)16-24(23)27,17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-16H,27H2
• InChI Key： YLXSTYDETZLIGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C2C(=C1[H])C1=C([H])C([H])=C([H])C([H])=C1C2(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 411.06226g/mol
• Monoisotopic Mass: 411.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine

Introduction to 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine (CAS No. 2050948-19-9)

3-Bromo-9,9-diphenyl-9H-fluoren-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2050948-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorene derivatives, which are known for their unique structural and electronic properties, making them valuable in the development of advanced materials and bioactive molecules.

The molecular structure of 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine consists of a central fluorene core substituted with a bromine atom at the 3-position and two phenyl groups at the 9-position. The presence of the bromine atom introduces a reactive site that can be exploited for further functionalization, while the phenyl groups enhance the steric and electronic characteristics of the molecule. This combination of structural features makes it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorene-based compounds due to their applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The extended π-conjugation system in fluorene derivatives contributes to their high charge transport properties, which are essential for efficient device performance. Additionally, the bromine substituent in 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine allows for further modifications through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of more complex and functionalized molecules.

From a pharmaceutical perspective, fluorene derivatives have shown promise as scaffolds for drug discovery. Their rigid planar structure can mimic natural products and bioactive molecules, facilitating interactions with biological targets. Specifically, 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine has been explored as a precursor in the synthesis of potential therapeutic agents. For instance, its brominated core can be used to introduce pharmacophores that interact with enzymes or receptors involved in diseases such as cancer or neurological disorders.

Recent studies have highlighted the utility of 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine in the development of small-molecule inhibitors. Researchers have demonstrated its role in synthesizing compounds that exhibit inhibitory activity against specific kinases or other therapeutic targets. The ability to modify the fluorene backbone allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine typically involves multi-step organic reactions starting from commercially available fluorene derivatives. Key steps include bromination at the 3-position followed by palladium-catalyzed coupling reactions to introduce the phenyl groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it more feasible to produce high-purity batches of this compound.

In addition to its pharmaceutical applications, 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine has found utility in materials science. Its fluorescence properties make it suitable for use in fluorescent probes and sensors. The compound's ability to emit light under specific excitation conditions allows researchers to develop tools for imaging and detecting various analytes in biological systems. Furthermore, its stability under different environmental conditions enhances its applicability in industrial settings.

The demand for specialized organic compounds like 3-Bromo-9,9-diphenyl-9H-fluoren-2-amine continues to grow as research progresses across multiple disciplines. The compound's unique structural features and reactivity make it a valuable building block for innovation in both academia and industry. As new synthetic methodologies are developed and our understanding of molecular interactions deepens, it is likely that 3-Bromo-9,9-diphenyl-9H-fluoren-2-am ine will play an increasingly important role in future discoveries.